5-Fluoro-2-(methylsulfonyl)benzonitrile
Overview
Description
5-Fluoro-2-(methylsulfonyl)benzonitrile is a chemical compound with the molecular formula C8H6FNO2S . It has an average mass of 199.202 Da and a monoisotopic mass of 199.010330 Da . This compound is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The molecular structure of 5-Fluoro-2-(methylsulfonyl)benzonitrile consists of a benzonitrile core with a fluorine atom and a methylsulfonyl group attached to the benzene ring . More detailed structural analysis would require specific spectroscopic data, which is not provided in the search results.Physical And Chemical Properties Analysis
The boiling point of 5-Fluoro-2-(methylsulfonyl)benzonitrile is predicted to be 365.2±42.0 °C, and its density is predicted to be 1.41±0.1 g/cm3 .Scientific Research Applications
Practical Synthesis Applications
A study details the practical syntheses of derivatives related to 5-Fluoro-2-(methylsulfonyl)benzonitrile, focusing on regioselective introduction of the methylthio moiety and further functionalization to produce benzylamine derivatives. This process highlights the compound's utility in synthesizing complex chemical structures with potential applications in pharmaceuticals and materials science (Perlow et al., 2007).
Metabolic Fate and Disposition
Another research explored the physiologic disposition and metabolic fate of a compound structurally similar to 5-Fluoro-2-(methylsulfonyl)benzonitrile, focusing on its absorption, distribution, excretion, and metabolic transformation in various species. This study provides insights into how modifications to the sulfonylbenzonitrile backbone affect pharmacokinetic properties, which is crucial for drug development (Hucker et al., 1973).
Imaging Agent Development
Research on the synthesis and labeling of compounds for imaging purposes demonstrates the potential of fluorinated benzonitrile derivatives in developing radioligands for positron emission tomography (PET), particularly for imaging brain receptors. Such applications are vital for advancing diagnostic techniques in neurology and oncology (Siméon et al., 2007).
Fuel Cell Technology
Partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers were synthesized for use in proton exchange membranes for fuel cells, demonstrating the material science applications of fluorinated benzonitrile derivatives. This research highlights the compound's role in developing energy technologies, especially in creating more efficient and durable fuel cells (Sankir et al., 2007).
Organic Synthesis Innovations
The development of novel methodologies for the construction of complex molecules, including the use of fluorosulfonylbenzoyl derivatives for electrophilic asymmetric fluorination, showcases the versatility of 5-Fluoro-2-(methylsulfonyl)benzonitrile and related compounds in organic synthesis. These advancements contribute to the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical development (Liu et al., 2000).
properties
IUPAC Name |
5-fluoro-2-methylsulfonylbenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO2S/c1-13(11,12)8-3-2-7(9)4-6(8)5-10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEHWTBKKGIZKET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C=C1)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.